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Compound of Interest

Compound Name: Methyl vanillate-d3

Cat. No.: B1148041

Disclaimer: This document provides a comprehensive safety overview for Methyl vanillate (CAS
No. 3943-74-6). The information presented is intended to serve as a close proxy for Methyl
vanillate-d3, as a specific Safety Data Sheet (SDS) for the deuterated isotopologue was not
available at the time of this writing. Professionals should handle deuterated compounds with at
least the same level of care as their non-deuterated counterparts and consult the direct
supplier for a specific SDS.

Substance Identification and Properties

Methyl vanillate is an organic compound that appears as a light yellow to beige powder or
granules.[1] It is the methyl ester of vanillic acid and is used in laboratories, as a flavoring
agent, and in the manufacturing of other substances.[1][2][3]

Chemical and Physical Data

The physical and chemical properties of Methyl vanillate are summarized below.
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Property Value Reference

Molecular Formula CoH1004 [2][4]

Molecular Weight 182.17 g/mol [4]

CAS Number 3943-74-6 [2][3]
Solid. Light yellow powder or

Appearance [1][5][6]
granules.[1][5][6]

Melting Point 64 - 67 °C (147 - 153 °F) [2][5]

Boiling Point 285 - 287 °C (545 - 549 °F) [5]
Soluble in chloroform and

Solubility methanol; insoluble in water.[1]  [1][7]

[7]

Vapor Pressure

0.002 mmHg @ 25 °C

(estimated)

[8]

Stability

Stable under normal handling

and storage conditions.[2][5]

[2](5]

Hazard Identification and Classification

Methyl vanillate is classified as a hazardous substance according to the Globally Harmonized

System (GHS).[2][3]

GHS Classification

Classification Category Hazard Statement

) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation[2][3]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation[2][3]
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Hazard Ratings

Reactivity/inst

Rating System  Health Flammability . Special
ability

NFPA 2 0 0

HMIS I 2 0 0

o NFPA Health Hazard 2: Intense or continued exposure could cause temporary incapacitation
or possible residual injury unless prompt medical attention is given.[2]

o NFPA Fire Hazard 0: Materials that will not burn.[2]

» NFPA Reactivity 0: Normally stable, even under fire exposure conditions, and are not
reactive with water.[2]

Safe Handling and Experimental Protocols

Proper handling and storage are crucial to minimize risks associated with Methyl vanillate.

Personal Protective Equipment (PPE) and Handling
Workflow

A standard workflow for handling this chemical involves a sequence of checks and the use of
appropriate PPE.
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Preparation Phase

Start: Plan Experiment

Step 1
Y

Review Safety Data Sheet (SDS) |

Step 2
v

Verify PPE Availability
(Gloves, Goggles, Lab Coat)

Step 3
Y

Ensure Adequate Ventilation
(Fume Hood Available)

Step 4

Handlina Phase
y

Don PPE:
- Impervious Gloves
- Safety Goggles/Face Shield
- Lab Coat

Step 5
Y

Weigh Methyl Vanillate
(Avoid Dust Generation)

Step 6
Y
Use in Well-Ventilated Area
(Preferably a Fume Hood)

Critical Action
A4
Avoid Contact:

- Skin and Eyes
- Inhalation of Dust
- Ingestion

Clean Work Area

Step 8
Y
Dispose of Waste Properly
(Follow Local Regulations)

Step 9
A

Doff PPE Carefully

Step 10
Y

| Wash Hands Thoroughly |

Step 11

Click to download full resolution via product page

Workflow for safely handling Methyl vanillate.
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Storage and Incompatibilities

o Storage Conditions: Store in a dry, cool, and well-ventilated area.[2] Keep containers tightly
closed when not in use.[2] The recommended storage class is TRGS 510, Class 11 for
combustible solids.

e Incompatible Materials: Avoid strong oxidizing agents.[2][5]

Emergency and First-Aid Procedures

In case of exposure, follow these first-aid measures immediately.

First-Aid Response Protocol

The logical flow for responding to an exposure event is outlined below.

Exposure Occurs

—— Route

—

Skin Contact Eye Contact

/ Inhalation Ingestion
/ / Immediate Actions & \

Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Remove to fresh air. Take off contaminated clothing.

If breathing is difficult, give oxygen. \Wash skin with plenty of soap and water for at least 15 minutes.|
Seek medical attention if symptoms persist. If irritation persists, call a physician.

Remove contact lenses, if present and easy to do. Wash out mouth with water.

Continue rinsing. Make victim drink water (two glasses at most).
Call an ophthalmologist. Consult a physician.

Click to download full resolution via product page

First-aid decision-making for exposure incidents.

Fire-Fighting and Accidental Release
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o Fire-Fighting: Use water spray, dry chemical, foam, or carbon dioxide extinguishers.[3]
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[5]

o Accidental Release: Ensure adequate ventilation and wear appropriate PPE.[5] Avoid
generating dust. Sweep or shovel spills into a suitable container for disposal according to
local regulations.[2][3]

Toxicological and Ecological Information

The toxicological properties of Methyl vanillate have not been fully investigated.[5]

Summary of Toxicological Data
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Endpoint

Result / Finding

Reference

Acute Toxicity

No acute toxicity information is
available for this product.[5][6]
Mouse LD50 (intravenous) is
180 mg/kg.[8]

[5]e]el

Skin Corrosion/Irritation

Causes skin irritation.[2][3]

[2](3]

Eye Damage/Irritation

Causes serious eye irritation.

[2](3]

[2](3]

Respiratory Irritation

May cause respiratory
irritation.[2][3]

[2](3]

Sensitization

No information available.[5]
The skin sensitization endpoint
was evaluated as being below
the Dermal Sensitization
Threshold (DST) for reactive

materials.[9]

[5]19]

Germ Cell Mutagenicity

Not classified.[2] Based on
available data, it does not
present a concern for

genotoxic potential.[9]

[2][9]

Carcinogenicity

Not classified.[2] No known
carcinogenic chemicals are in
this product.[6]

[2][6]

Reproductive Toxicity

Not classified.[2] No data
available.[6] Systemic
exposure is below the TTC for

reproductive toxicity.[9]

[2]16]1e]

Ecological Data

There is limited information available on the ecological effects of Methyl vanillate. It is advised

not to let the product enter drains.[5] No substances are known to be hazardous to the
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environment or not degradable in wastewater treatment plants.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safe Handling of
Methyl Vanillate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148041#methyl-vanillate-d3-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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